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Technical Support Center: Optimizing Flutriafol
Application
This technical support center provides researchers, scientists, and drug development

professionals with detailed guidance on optimizing flutriafol spray droplet size for enhanced

canopy penetration.

Frequently Asked Questions (FAQs)
Q1: What is the optimal droplet size for applying flutriafol to achieve the best canopy

penetration?

A1: There is no single optimal droplet size for all conditions. The ideal size is a function of the

crop's canopy density.[1] For fungicides in general, a fine to medium droplet size is

recommended for the best plant coverage and canopy penetration.[2][3] However, as the

canopy becomes denser, larger droplets may be required to successfully penetrate to the lower

leaves.[4][5] A targeted approach based on the canopy closure percentage is most effective.[1]

Q2: How does spray volume (carrier volume) impact the efficacy of flutriafol?

A2: Higher carrier volumes are generally recommended to improve fungicide coverage, a

critical factor for fungicides with limited mobility within the plant.[2] As plant density and canopy

size increase, a higher volume of water is necessary to ensure thorough coverage. For ground
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applications, volumes of 15 to 20 gallons per acre (GPA) are often recommended, while aerial

applications typically use 3 to 5 GPA.[2] Using spray volumes below the minimum

recommendations on the pesticide label can significantly reduce fungicide coverage and

efficacy.[6]

Q3: Can adjuvants improve the canopy penetration of flutriafol?

A3: Yes, certain adjuvants are designed to improve canopy penetration.[7][8] These adjuvants,

often referred to as deposition aids, increase the amount and uniformity of fungicide deposited

on the plant surface and deeper into the canopy.[8] They can also reduce spray drift and

increase droplet adhesion to the leaf surface, ensuring more of the active ingredient reaches

the target.[7][9]

Q4: Which factors have the most significant influence on spray droplet size?

A4: Droplet size is primarily influenced by the nozzle type, nozzle orifice size, and spray

pressure.[2][10] Environmental conditions, such as wind, can also affect the spray pattern and

deposition.[11] For aerial applications, the speed of the aircraft and the nozzle's orientation add

another layer of complexity due to air shear forces.[10]

Q5: How is spray droplet size formally measured and categorized?

A5: Spray droplet size is most commonly characterized by the Volume Median Diameter

(VMD), measured in microns (µm).[2] VMD represents the midpoint droplet diameter where half

of the spray volume is in smaller droplets and the other half is in larger droplets.[2][12] The

American Society of Agricultural and Biological Engineers (ASABE) provides a standard

classification system that categorizes droplet sizes into seven categories from Very Fine (VF) to

Ultra Coarse (UC).[2] Measurement is typically performed using techniques like laser diffraction

or imaging particle analyzers.[10][13][14]

Troubleshooting Guides
Issue: Poor Fungicide Efficacy Despite Correct Dosing
This guide helps you diagnose potential causes for reduced flutriafol performance when the

application rate is correct.
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Potential Cause Diagnostic Question Recommended Action

Inadequate Canopy

Penetration

Was the spray coverage

assessed in the lower and

middle canopy? Were water-

sensitive papers or a tracer

dye used?

Review your application

parameters. For dense

canopies, consider increasing

carrier volume or using nozzles

that produce coarser droplets.

[2][4][5] Air-assisted sprayers

can also improve deposition

deep within the canopy.[11][15]

[16]

Incorrect Droplet Size

What was the target droplet

size (VMD)? Was it

appropriate for the canopy

density at the time of

application?

Calibrate your sprayer to

achieve the desired droplet

size. For open canopies, use

fine-to-medium droplets; for

closed canopies, use medium-

to-coarse droplets.

Environmental Factors

What were the wind speed,

temperature, and humidity

during application?

Avoid spraying in windy

conditions to prevent drift and

ensure droplets reach the

target.[11][17][18] High

temperatures and low humidity

can cause smaller droplets to

evaporate before reaching the

canopy.

Fungicide Resistance

Has this class of fungicide

(Group 3) been used

repeatedly in this location?

If you suspect resistance,

consult with a local extension

agent.[19] It is crucial to rotate

fungicide modes of action.

Improper Spray Mixture

Were any adjuvants used?

Was the tank mix order of

addition correct? Was the

spray solution agitated

properly?

Use a deposition aid or

surfactant to improve coverage

and penetration.[7][8] Ensure

proper mixing procedures are

followed to prevent settling of

the active ingredient.[19]
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Data Presentation: Droplet Size and Application
Parameters
Table 1: Recommended Droplet Size Based on Canopy Closure

This table synthesizes findings on optimizing droplet size for fungicide applications in relation to

canopy density.

Canopy

Closure
Description

Recommend

ed Droplet

Spectrum

Typical VMD

(microns)
Rationale Source

< 75%
Very Open

Canopy

Fine to

Medium
150 - 250

Maximizes

coverage on

exposed leaf

surfaces.

[1]

80-89%
Moderately

Closed
Medium 250 - 350

Balances

coverage with

the need for

initial

penetration.

[1]

> 90%
Dense / Near

Closure
Coarse 350 - 450

Larger

droplets have

more

momentum to

penetrate the

dense upper

canopy and

reach lower

leaves.

[1][4]

Table 2: General Application Parameter Recommendations
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Parameter
Ground

Application

Aerial

Application

Key

Considerations
Source

Carrier Volume
15 - 20 GPA (57 -

76 L/ha)

3 - 5 GPA (11 -

19 L/ha)

Higher volumes

are needed for

dense canopies

to ensure

thorough

coverage.[2]

[2]

Pressure
20 - 60 PSI (138

- 414 kPa)

Varies by nozzle

and aircraft

Increasing

pressure

generally

decreases

droplet size.[10]

[20]

Nozzle Type

Flat-fan, angled

nozzles, air-

induction

Varies by aircraft

setup

Nozzle selection

is a primary

determinant of

droplet size and

spray pattern.[2]

[15][16] Angled

nozzles can

improve

coverage in the

lower canopy.

[19]

[2][19]

Experimental Protocols
Protocol 1: Evaluating Flutriafol Canopy Penetration
Using Water-Sensitive Paper (WSP)
Objective: To quantitatively assess spray droplet deposition at various levels within a crop

canopy under different application parameters.

Materials:
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Flutriafol solution mixed at the desired concentration.

Water-Sensitive Paper (WSP) cards (e.g., 26 x 76 mm).

Stapler or clips to attach WSP to leaves.

Calibrated sprayer with adjustable nozzles, pressure, and speed.

High-resolution scanner or specialized image analysis software.

Personal Protective Equipment (PPE) as per flutriafol safety data sheet.[17][21][22]

Methodology:

Experimental Design: Use a completely randomized design with multiple replications for

each treatment (a specific combination of nozzle type, pressure, and carrier volume).

Canopy Placement: In each plot, select representative plants. Place WSP cards at three

canopy levels:

Upper Canopy: Attach to a fully expanded leaf in the top third of the plant, facing upwards.

Middle Canopy: Attach to a leaf in the middle third of the plant, ensuring it is partially

shaded by upper leaves.

Lower Canopy: Attach to a leaf in the bottom third of the plant, deep within the canopy.

Sprayer Application:

Calibrate the sprayer to the desired pressure, speed, and flow rate for the first treatment.

Spray the entire plot, ensuring the boom height is appropriate for the crop.

Record all application parameters and environmental conditions (wind speed,

temperature, humidity).

Sample Collection: Carefully collect the WSP cards after the spray has dried, avoiding

contact with the sensitive surface. Place them in labeled bags.
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Data Analysis:

Scan the WSP cards at high resolution (e.g., 600 dpi).

Use image analysis software to quantify the percent of the card area covered by droplets

and the number of droplets per cm².

Analyze the data statistically to compare deposition between treatments at each canopy

level.

Visualizations
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Caption: Workflow for a canopy penetration experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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